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Compound of Interest

Compound Name: Flx475

Cat. No.: B10830906 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the proper disposal of

Flx475 (Tivumecirnon), a selective CCR4 antagonist used in research.

A crucial first step in determining the correct disposal protocol for any chemical is to consult its

Safety Data Sheet (SDS). The SDS for Flx475 indicates that it is not classified as a hazardous

substance or mixture[1]. This classification simplifies the disposal process compared to

hazardous materials, though proper procedures must still be followed to ensure a safe and

clean work environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to adhere to standard laboratory safety

protocols. This includes wearing appropriate Personal Protective Equipment (PPE) such as

laboratory coats, safety glasses, and gloves. All handling of Flx475, including for disposal,

should be conducted in a well-ventilated area, preferably within a fume hood.

Disposal Procedures for Flx475 and Associated
Waste
Based on its non-hazardous classification, the disposal of Flx475 can be managed through

standard laboratory waste streams. However, it is imperative to consult and adhere to your
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institution's specific waste management policies.

Solid Waste (Unused Flx475 Powder)
Unused or expired solid Flx475 should be disposed of as non-hazardous chemical waste.

Experimental Protocol:

Ensure the Flx475 powder is in a securely sealed container.

The container must be clearly labeled with the chemical name ("Flx475" or "Tivumecirnon")

and designated as "Non-Hazardous Waste".

Place the sealed and labeled container in the designated receptacle for non-hazardous solid

chemical waste, as per your institution's guidelines.

Do not dispose of solid Flx475 in the general trash unless explicitly permitted by your

institution's environmental health and safety (EHS) department.

Liquid Waste (Flx475 Solutions)
Solutions containing Flx475, where the solvent itself is non-hazardous (e.g., aqueous buffers),

can typically be disposed of down the sanitary sewer, provided the concentration is low and

local regulations permit this.

Experimental Protocol:

Confirm that the solvent and any other components in the solution are also non-hazardous.

Neutralize the solution to a pH between 6.0 and 8.0 if necessary.

Dispose of the solution by pouring it down a laboratory sink with a copious amount of running

water to ensure dilution.

If the solvent is hazardous (e.g., flammable, toxic), the solution must be treated as

hazardous waste and disposed of according to your institution's procedures for that specific

solvent.
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Contaminated Laboratory Ware
Disposable items such as pipette tips, gloves, and empty containers that have come into

contact with Flx475 should be managed as non-hazardous laboratory waste.

Experimental Protocol:

Sharps: Needles, scalpels, or other sharp objects contaminated with Flx475 should be

placed in a designated sharps container.

Non-Sharps: Other contaminated disposables like gloves, weigh boats, and pipette tips

should be collected in a designated container for non-hazardous solid laboratory waste.

Empty Containers: Original containers of Flx475 should be triple-rinsed with a suitable non-

hazardous solvent (e.g., water or ethanol). The first rinsate should be collected and disposed

of as liquid waste. Subsequent rinsates can typically be disposed of down the drain. The

triple-rinsed, air-dried container can then be disposed of in the regular trash after defacing

the label.

Data Presentation: Flx475 Disposal Summary
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Waste Type Description Disposal Method
Key
Considerations

Solid Flx475
Unused or expired

powder

Non-hazardous solid

chemical waste

container

Label container

clearly. Do not place

in general trash

unless approved by

EHS.

Liquid Flx475 Solution

Flx475 dissolved in a

non-hazardous

solvent

Sanitary sewer with

copious water

Confirm all

components are non-

hazardous. Neutralize

pH if necessary.

Contaminated Sharps Needles, scalpels, etc. Sharps container

Follow standard

sharps disposal

procedures.

Contaminated

Labware

Gloves, pipette tips,

etc.

Non-hazardous solid

laboratory waste

Segregate from

general trash.

Empty Containers Original Flx475 vials
General trash after

decontamination

Triple-rinse with a

suitable solvent and

deface the label.

Mandatory Visualization: Flx475 Disposal Workflow
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Caption: Logical workflow for the proper disposal of Flx475 waste.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of Flx475, fostering a secure research environment and upholding their commitment

to environmental stewardship. Always prioritize your institution's specific guidelines and consult

your EHS department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. sfasu.edu [sfasu.edu]

To cite this document: BenchChem. [Proper Disposal of Flx475: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830906#flx475-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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